
Green Synthesis of Cadmium & Lead Oxide
Nanoparticles: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Plumbanone--cadmium (1/1)

Cat. No.: B15163439 Get Quote

Introduction

The field of nanotechnology has witnessed a surge in the development of eco-friendly and

cost-effective methods for synthesizing nanoparticles. Green synthesis, which utilizes biological

entities like plants and microorganisms, has emerged as a promising alternative to

conventional chemical and physical methods. This document provides detailed application

notes and protocols for the green synthesis of cadmium oxide (CdO) and lead oxide (PbO)

nanoparticles, with a focus on their potential applications in drug development. While the green

synthesis of individual CdO and PbO nanoparticles is well-documented, the synthesis of

composite cadmium lead oxide nanoparticles through these methods is not yet established in

the scientific literature. Therefore, this guide will address the synthesis of each nanoparticle

type separately.

I. Green Synthesis of Cadmium Oxide (CdO)
Nanoparticles
Cadmium oxide nanoparticles are n-type semiconductors with applications in various fields,

including catalysis, sensors, and medicine due to their unique physicochemical properties.[1]

Green synthesis of CdO nanoparticles often employs plant extracts that contain a rich variety of

biomolecules such as flavonoids, alkaloids, and polyphenols, which act as both reducing and

capping agents.[2][3]
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Green-synthesized CdO nanoparticles have demonstrated significant potential in biomedical

applications, particularly in cancer therapy and as antimicrobial agents.[1][4] Their cytotoxic

effects on cancer cells are believed to be mediated through the induction of oxidative stress

and apoptosis.[5]

Experimental Protocol: Green Synthesis of CdO
Nanoparticles using Calendula officinalis extract
This protocol is based on the methodology described for the synthesis of CdO nanoparticles

using Calendula officinalis (pot marigold) flower extract.[6]

1. Preparation of Calendula officinalis Flower Extract: a. Collect fresh Calendula officinalis

flowers and wash them thoroughly with deionized water to remove any dust and impurities. b.

Air-dry the flowers in the shade for 5-7 days. c. Grind the dried flowers into a fine powder using

a blender. d. Add 10 g of the fine flower powder to 100 mL of deionized water in a 250 mL

Erlenmeyer flask. e. Heat the mixture at 60°C for 30 minutes with constant stirring. f. Cool the

extract to room temperature and filter it using Whatman No. 1 filter paper. g. The filtered extract

is now ready to be used for the synthesis of CdO nanoparticles.

2. Synthesis of CdO Nanoparticles: a. Prepare a 0.1 M solution of cadmium nitrate (Cd(NO₃)₂)

as the precursor salt. b. In a 250 mL beaker, add 50 mL of the prepared Calendula officinalis

flower extract. c. While stirring the extract, add 50 mL of the 0.1 M cadmium nitrate solution

dropwise. d. A color change in the solution indicates the initiation of nanoparticle formation. e.

Continue stirring the reaction mixture at room temperature for 4 hours. f. After the reaction is

complete, centrifuge the solution at 10,000 rpm for 15 minutes to pellet the CdO nanoparticles.

g. Discard the supernatant and wash the nanoparticle pellet with deionized water and then with

ethanol to remove any unreacted precursors and phytochemicals. Repeat the centrifugation

and washing steps three times. h. Dry the purified CdO nanoparticles in a hot air oven at 80°C

for 2 hours. i. The dried powder can be stored for further characterization and application.

Characterization of CdO Nanoparticles
The synthesized CdO nanoparticles should be characterized using various analytical

techniques to determine their physicochemical properties.
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Characterization Technique Purpose
Typical Results for Green-

Synthesized CdO NPs

UV-Visible Spectroscopy

To confirm the formation of

nanoparticles and determine

their optical properties.

A characteristic absorption

peak in the UV-Vis spectrum.

Fourier-Transform Infrared

(FTIR) Spectroscopy

To identify the functional

groups of biomolecules from

the plant extract that are

responsible for the reduction

and stabilization of the

nanoparticles.[7]

Peaks corresponding to

hydroxyl, carboxyl, and amine

groups.[7]

X-ray Diffraction (XRD)

To determine the crystalline

nature and phase purity of the

nanoparticles.[7]

Diffraction peaks

corresponding to the cubic

crystal structure of CdO.

Scanning Electron Microscopy

(SEM)

To visualize the surface

morphology and size of the

nanoparticles.[7]

Typically reveals spherical or

irregular disk-like

morphologies.[7]

Transmission Electron

Microscopy (TEM)

To determine the size, shape,

and internal structure of the

nanoparticles at a higher

resolution.[1]

Provides detailed information

on particle size distribution and

crystallinity.[1]
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Plant Extract Precursor
Particle Size

(nm)
Morphology Reference

Calendula

officinalis
Cadmium Nitrate - - [6]

Tinospora

Cardifolia

(stems)

Cadmium Sulfate 20-55 Amorphous [1][8]

Rhododendron

arboretum

(flower)

Cadmium Sulfate 20-55 Amorphous [1][8]

Pichrorhiza

Kurroa (roots)
Cadmium Sulfate 20-55 Amorphous [1][8]

Artemisia

scoparia
Cadmium Nitrate -

Crystalline cum

amorphous
[7]

Cannabis sativa Cadmium Nitrate 84 Irregular disk-like [7]

II. Green Synthesis of Lead Oxide (PbO)
Nanoparticles
Lead oxide nanoparticles have garnered interest for their applications in pigments, batteries,

and sensors.[9] The green synthesis of PbO nanoparticles offers an environmentally benign

route to produce these materials, often utilizing plant extracts as reducing and stabilizing

agents.[3]

Applications in Drug Development
The biomedical applications of lead oxide nanoparticles are less explored compared to other

metal oxides due to the inherent toxicity of lead.[5][10] However, some studies have

investigated their antimicrobial and antioxidant properties.[2] It is crucial to note that the toxicity

of lead-containing nanoparticles is a significant concern and requires thorough investigation

before any potential therapeutic application.[10]
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Experimental Protocol: Green Synthesis of PbO
Nanoparticles using Mangifera indica extract
This protocol is based on the methodology described for the synthesis of PbO nanoparticles

using Mangifera indica (mango) leaf extract.[2][3]

1. Preparation of Mangifera indica Leaf Extract: a. Collect fresh Mangifera indica leaves and

wash them thoroughly with deionized water. b. Dry the leaves in a shade for 7-10 days. c.

Grind the dried leaves into a fine powder. d. Disperse 20 g of the leaf powder in 200 mL of

deionized water in a 500 mL beaker. e. Stir the mixture continuously for 1 hour at room

temperature. f. Filter the extract through Whatman No. 1 filter paper to obtain a clear solution.

2. Synthesis of PbO Nanoparticles: a. Prepare a 6 x 10⁻³ M solution of lead(II) chloride (PbCl₂)

as the precursor. b. In a 250 mL beaker, take 50 mL of the prepared Mangifera indica leaf

extract. c. While stirring, add the PbCl₂ solution to the leaf extract. d. A change in color from

greenish to blackish indicates the formation of PbO nanoparticles.[3] e. Monitor the reaction

using a UV-Visible spectrophotometer for the appearance of the surface plasmon resonance

peak of PbO nanoparticles.[2] f. After the reaction is complete (typically after 24 hours),

centrifuge the solution at 5,000 rpm for 15 minutes.[3] g. Collect the nanoparticle pellet and

wash it with deionized water to remove impurities. h. Dry the purified PbO nanoparticles in an

oven.

Characterization of PbO Nanoparticles
The synthesized PbO nanoparticles should be characterized using similar techniques as for

CdO nanoparticles to ascertain their properties.
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Characterization Technique Purpose
Typical Results for Green-

Synthesized PbO NPs

UV-Visible Spectroscopy
To confirm nanoparticle

formation.

An absorption peak around

275 nm.[2]

Fourier-Transform Infrared

(FTIR) Spectroscopy

To identify the biomolecules

involved in the synthesis.

Peaks indicating the presence

of functional groups from the

plant extract.

X-ray Diffraction (XRD)
To determine the crystalline

structure.

Diffraction patterns

corresponding to the

crystalline phases of PbO.

Scanning Electron Microscopy

(SEM)

To observe the morphology

and size.

Reveals the shape and surface

features of the nanoparticles.

[1][7]

Energy-Dispersive X-ray (EDX)

Spectroscopy

To confirm the elemental

composition.

Shows peaks for lead and

oxygen, confirming the

formation of lead oxide.[7]

Quantitative Data Summary for Green-Synthesized PbO
Nanoparticles

Plant Extract Precursor
Particle Size

(nm)
Morphology Reference

Mangifera indica Lead(II) Chloride - - [2][3]

Morus rubra - 22.4 - 29.2
Uniform

distribution
[1][7]

Muntingia

calabura
- 60 - 85 Crystalline [6]

Helichrysum

sanguineum
Lead Bromide < 100

Spherical and

semi-spherical
[4]

III. Visualization of Methodologies and Pathways
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Experimental Workflow for Green Synthesis of Metal
Oxide Nanoparticles
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Click to download full resolution via product page

Caption: Workflow for green synthesis of metal oxide nanoparticles.

Proposed Signaling Pathway for Nanoparticle-Induced
Cytotoxicity
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Caption: Pathway of nanoparticle-induced cytotoxicity in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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